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Compound of Interest

Compound Name: AG1557

Cat. No.: B1665055

Abstract

AG1557, also known as Tyrphostin AG1557, is a potent inhibitor of the epidermal growth factor
receptor (EGFR) tyrosine kinase. As with any small molecule inhibitor intended for research
and potential therapeutic development, a thorough understanding of its fundamental
physicochemical properties is paramount. This technical guide provides an in-depth overview of
the solubility and stability of AG1557, compiled from available data and established scientific
principles. This document is intended for researchers, scientists, and drug development
professionals to facilitate the effective use of AG1557 in preclinical studies. All quantitative data
are presented in structured tables, and detailed experimental protocols for solubility and
stability testing are provided. Additionally, key signaling pathways affected by AG1557 are
visualized to provide biological context.

Core Properties of AG1557

AG1557 is a member of the tyrphostin family of protein tyrosine kinase inhibitors. Its core
chemical and physical properties are summarized below.
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Property

Value

Chemical Name

N-(3-iodophenyl)-6,7-dimethoxy-4-

gquinazolinamine

Synonyms

Tyrphostin AG-1557

CAS Number

189290-58-2

Molecular Formula

C16H14IN30O2

Molecular Weight 407.2 g/mol
Appearance Crystalline solid
COC1=CC2=NC=NC(NC3=CC=CC(l)=C3)=C2
SMILES
C=Cl0C
INChI=1S/C16H14IN302/c1-21-14-7-12-13(8-
InChl 15(14)22-2)18-9-19-16(12)20-11-5-3-4-10(17)6-

11/h3-9H,1-2H3,(H,18,19,20)

Solubility Profile

The solubility of a compound is a critical determinant of its utility in various experimental

settings and its potential for formulation development. The available solubility data for AG1557

in common laboratory solvents is presented in Table 2. It is important to note that aqueous

solubility, particularly across a range of pH values, is a key parameter for physiological

relevance and has not been extensively reported for AG1557. The data presented here is

derived from supplier technical data sheets.

Table 2: Solubility of AG1557 in Various Solvents
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Solvent Solubility (mg/mL) Molar Equivalent (mM)*
Dimethylformamide (DMF) 1.0 ~2.46

Dimethyl sulfoxide (DMSO) 15 ~3.68

DMSO:PBS (pH 7.2) (1:8) 0.1 ~0.25

Ethanol 0.5 ~1.23

Dimethyl sulfoxide (DMSO)2 Not specified 10

! Molar equivalent calculated using a molecular weight of 407.2 g/mol . 2 Data from an
alternative supplier.[1]

The limited aqueous solubility suggested by the DMSO:PBS data indicates that for in vitro
assays using aqueous buffers, careful preparation of stock solutions in an organic solvent like
DMSO is necessary, followed by dilution into the final assay medium. Researchers should be
mindful of the final DMSO concentration in their experiments to avoid solvent-induced artifacts.

Stability Characteristics

The stability of a research compound is crucial for ensuring the reproducibility and validity of
experimental results. Limited specific stability data for AG1557 is publicly available. One
supplier indicates that the compound is stable for at least two years when stored at -20°C.[1]
However, the solvent and formulation for this stability assessment are not specified.

Studies on other tyrphostins and quinazoline derivatives suggest that the stability of this class
of compounds can be influenced by the solvent, pH, and temperature. For instance, some
tyrphostins have been shown to be unstable in solution, potentially forming degradation
products that may have different biological activities than the parent compound.[2] Research on
other quinazoline derivatives has indicated greater stability in aqueous solutions compared to
DMSO under certain conditions.

Given the limited specific data for AG1557, it is highly recommended that researchers perform
their own stability assessments under their specific experimental conditions, particularly for
long-term experiments or when using aqueous buffers. A general protocol for conducting forced
degradation studies is provided in Section 5.2.
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Biological Context: Signaling Pathways

AG1557 is an inhibitor of the Epidermal Growth Factor Receptor (EGFR) tyrosine kinase.[3]
EGFR is a key receptor in cellular signaling, and its activation initiates multiple downstream
pathways that regulate cell proliferation, survival, and differentiation. The inhibition of EGFR by
AG1557 can therefore impact several major signaling cascades. The following diagrams

illustrate the key pathways known to be affected.
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AG1557 Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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